Cas no 2839157-92-3 (2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole)

• Product Name: 2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole
• CAS No: 2839157-92-3
• MF: C₃HF₂I₂N₃
• MW: 370.865891218185
• CID: 6047921
• PubChem ID: 165880792
• Update Time: 2025-05-20

2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2839157-92-3
• 2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole
• 2-(difluoromethyl)-4,5-diiodotriazole
• EN300-37373971

• Inchi： 1S/C3HF2I2N3/c4-3(5)10-8-1(6)2(7)9-10/h3H
• InChI Key： BTJMAQRKMXHRBE-UHFFFAOYSA-N
• SMILES： IC1C(=NN(C(F)F)N=1)I

Computed Properties

• Exact Mass: 370.82280g/mol
• Monoisotopic Mass: 370.82280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole

Compound CAS No. 2839157-92-3: 2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole

The compound 2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole, identified by the CAS number CAS No. 2839157-92-3, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of a difluoromethyl group and two iodine atoms at specific positions on the triazole ring introduces unique electronic and structural properties that make this compound highly versatile.

The synthesis of 2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole involves a series of carefully designed reactions that ensure the precise placement of substituents on the triazole ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better control over the stereochemistry of such compounds. The incorporation of iodine atoms at the 4 and 5 positions is particularly challenging due to their high reactivity and tendency to undergo side reactions during synthesis.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. The presence of iodine atoms allows for further functionalization through substitution reactions, enabling the creation of materials with tailored electronic properties. For instance, researchers have explored the use of this compound in the development of organic semiconductors for flexible electronics and optoelectronic devices.

In addition to its material science applications, 2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole has shown potential in medicinal chemistry. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a candidate for further exploration in drug discovery.

The unique combination of fluorine and iodine substituents also makes this compound an interesting subject for fundamental studies in organic chemistry. Researchers have investigated its reactivity under various conditions to understand how these substituents influence the electronic properties and reactivity of the triazole ring. Such studies provide valuable insights into the design of more complex molecules with desired chemical properties.

In terms of physical properties, this compound exhibits a high melting point due to strong intermolecular forces arising from both hydrogen bonding (from the difluoromethyl group) and van der Waals interactions (from the iodine atoms). Its solubility in common organic solvents is moderate but can be enhanced through specific functionalization strategies.

Recent research has also focused on the application of this compound in catalysis. The triazole ring can act as a ligand for transition metal catalysts, facilitating various organic transformations such as cross-coupling reactions and asymmetric synthesis. The presence of iodine atoms further enhances its coordinating ability and stability under catalytic conditions.

In conclusion, 2-(difluoromethyl)-4,5-diiodo-2H-1,2,3-triazole is a multifaceted compound with diverse applications across different domains of chemistry and materials science. Its unique structure enables it to serve as a versatile building block for advanced materials and potential drug candidates while providing opportunities for fundamental research into organic chemistry principles.